Cas no 6942-69-4 (Benzoicacid, 3-methyl-, 2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester)

• Product Name: Benzoicacid, 3-methyl-, 2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester
• CAS No: 6942-69-4
• MF: C₂₂H₁₈O₃
• MW: 330.376526355743
• CID: 530228
• PubChem ID: 245343
• Update Time: 2025-04-19

Benzoicacid, 3-methyl-, 2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-methyl-, 2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester
• [2-oxo-2-(4-phenylphenyl)ethyl] 3-methylbenzoate
• 2-(biphenyl-4-yl)-2-oxoethyl 3-methylbenzoate
• 3-Methyl-benzoesaeure-(4-phenyl-phenacylester)
• 3-methyl-benzoic acid-(4-phenyl-phenacyl ester)
• AC1L6FNN
• AC1Q62OP
• AG-K-23799
• AR-1C8599
• CTK5C9819
• NSC57285
• Oprea1_779730
• DTXSID10288670
• NSC-57285
• 6942-69-4

• Inchi： 1S/C22H18O3/c1-16-6-5-9-20(14-16)22(24)25-15-21(23)19-12-10-18(11-13-19)17-7-3-2-4-8-17/h2-14H,15H2,1H3
• InChI Key： BBZQNFMYIRYYHY-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(C)=C1)=O)CC(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.12564
• Monoisotopic Mass: 330.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 4.70170